Hexadecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,13,13,14,14,15,15,16,16,16-triacontafluoro-11-iodo-
Overview
Description
Hexadecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,13,13,14,14,15,15,16,16,16-triacontafluoro-11-iodo- is a highly fluorinated organic compound. It is characterized by the presence of multiple fluorine atoms and an iodine atom, making it a unique and specialized chemical with distinct properties and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Hexadecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,13,13,14,14,15,15,16,16,16-triacontafluoro-11-iodo- typically involves the fluorination of hexadecane derivatives. The process includes multiple steps of fluorination and iodination under controlled conditions. Common reagents used in the synthesis include elemental fluorine, iodine, and various catalysts to facilitate the reactions.
Industrial Production Methods
Industrial production of this compound may involve large-scale fluorination processes using specialized equipment to handle the highly reactive fluorine gas. The production process must ensure safety and efficiency, given the reactive nature of the reagents involved.
Chemical Reactions Analysis
Types of Reactions
Hexadecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,13,13,14,14,15,15,16,16,16-triacontafluoro-11-iodo- can undergo various chemical reactions, including:
Substitution Reactions: The iodine atom can be substituted with other functional groups.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions.
Common Reagents and Conditions
Substitution Reactions: Reagents such as sodium iodide (NaI) or potassium fluoride (KF) can be used.
Oxidation: Strong oxidizing agents like potassium permanganate (KMnO₄) may be employed.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) can be utilized.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various fluorinated derivatives, while oxidation and reduction reactions can produce different oxidized or reduced forms of the compound.
Scientific Research Applications
Hexadecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,13,13,14,14,15,15,16,16,16-triacontafluoro-11-iodo- has several scientific research applications:
Chemistry: Used as a reagent in organic synthesis and fluorination reactions.
Biology: Investigated for its potential use in biological assays and imaging due to its unique fluorinated structure.
Medicine: Explored for its potential in drug development and delivery systems.
Industry: Utilized in the production of specialized materials and coatings with high chemical resistance.
Mechanism of Action
The mechanism of action of Hexadecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,13,13,14,14,15,15,16,16,16-triacontafluoro-11-iodo- involves its interaction with molecular targets through its fluorinated and iodinated functional groups. These interactions can affect various molecular pathways, leading to specific biological or chemical effects.
Comparison with Similar Compounds
Similar Compounds
- Hexadecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-
- Hexadecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14-nonacosafluoro-16-iodo-
Uniqueness
Hexadecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,13,13,14,14,15,15,16,16,16-triacontafluoro-11-iodo- is unique due to its high degree of fluorination and the presence of an iodine atom. This combination imparts distinct chemical and physical properties, making it valuable for specialized applications in various fields.
Properties
CAS No. |
1980053-05-1 |
|---|---|
Molecular Formula |
C16H3F30I |
Molecular Weight |
892.05 g/mol |
IUPAC Name |
1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,13,13,14,14,15,15,16,16,16-triacontafluoro-11-iodohexadecane |
InChI |
InChI=1S/C16H3F30I/c17-3(18,5(21,22)13(37,38)15(41,42)43)1-2(47)4(19,20)6(23,24)7(25,26)8(27,28)9(29,30)10(31,32)11(33,34)12(35,36)14(39,40)16(44,45)46/h2H,1H2 |
InChI Key |
BTVDWOGWGPIVTP-UHFFFAOYSA-N |
Canonical SMILES |
C(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)I)C(C(C(C(F)(F)F)(F)F)(F)F)(F)F |
Origin of Product |
United States |
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